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Compound of Interest

Compound Name: CY5-N3

Cat. No.: B13389579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

experimental applications of CY5-N3 azide, a fluorescent dye integral to various bioorthogonal

chemistry techniques. The information presented herein is intended to equip researchers with

the necessary knowledge to handle this compound safely and utilize it effectively in their

experimental workflows.

Safety Data and Handling Precautions
CY5-N3 azide, as an organic azide, requires careful handling due to its potential hazards.

While a specific Safety Data Sheet (SDS) with quantitative toxicological data for CY5-N3 azide

is not readily available, the following information is compiled from supplier data and general

safety guidelines for organic azides.

Hazard Identification and General Precautions
Organic azides are categorized as potentially explosive and toxic compounds. The primary

hazards include:

Explosive Potential: Organic azides can be sensitive to heat, light, friction, and mechanical

shock, which may lead to violent decomposition.[1]

Toxicity: Azide compounds are known to be toxic. The azide ion has a toxicity similar to that

of cyanide.[2]
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Formation of Hazardous Compounds: Contact with acids can produce highly toxic and

explosive hydrazoic acid.[1] Reaction with heavy metals (e.g., copper, lead) can form highly

unstable and shock-sensitive metal azides.[3]

General Handling Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses or goggles, and chemical-resistant gloves (nitrile gloves are a common

recommendation).[4]

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[5]

Avoid the use of metal spatulas or other metal instruments to prevent the formation of metal

azides.[5]

Do not use chlorinated solvents such as dichloromethane or chloroform as reaction media,

as this can lead to the formation of explosive di- and tri-azidomethane.[2][3]

Work on the smallest possible scale, especially when performing new reactions.[5]

First Aid Measures
In the event of exposure, the following first aid measures should be taken:
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes. Seek medical attention if irritation

persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6]

Inhalation

Move the exposed individual to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[6]

Ingestion

Do not induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or

appropriate foam.[6]

Specific Hazards: Emits toxic fumes under fire conditions.[6]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear to

prevent contact with skin and eyes.[6]

Storage and Stability
Proper storage is crucial to maintain the stability of CY5-N3 azide and prevent hazardous

situations.
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Parameter Recommendation

Storage Temperature Store at -20°C.[1][7]

Light Exposure Protect from light. Store in a dark place.[8]

Moisture Keep container tightly closed and in a dry place.

Stability

The compound is unstable in solution; prepare

solutions fresh.[9] Stock solutions should be

aliquoted to avoid repeated freeze-thaw cycles.

[8]

Incompatibilities
Avoid contact with acids, heavy metals, and

halogenated solvents.[1][3]

Chemical and Physical Properties
The following tables summarize the key chemical and physical properties of CY5-N3 azide and

its sulfonated form.

Table 1: General Properties of CY5-N3 Azide (Sulfo-
Cyanine5-azide)

Property Value Reference

Synonyms Sulfo-Cyanine5-azide [3][8]

CAS Number 1621101-43-6 [6][8]

Molecular Formula C36H46N6O7S2 [6][8]

Molecular Weight 738.92 g/mol [6][8]

Appearance Solid, brown to reddish-brown [6]

Solubility Soluble in DMSO and DMF [8]

Table 2: Spectroscopic Properties
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Property Value Reference

Excitation Maximum (λex) ~646 nm [9]

Emission Maximum (λem) ~662 nm [9]

Experimental Protocols
CY5-N3 azide is a key reagent in "click chemistry," a set of bioorthogonal reactions that enable

the specific and efficient labeling of biomolecules. The azide group of CY5-N3 reacts with an

alkyne-modified biomolecule, typically through a copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC).

General Protocol for Copper(I)-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol provides a general workflow for labeling alkyne-containing biomolecules with

CY5-N3 azide.

Materials:

Alkyne-modified biomolecule (e.g., protein, nucleic acid)

CY5-N3 azide

Copper(II) sulfate (CuSO4)

Reducing agent (e.g., sodium ascorbate)

Copper chelating ligand (e.g., THPTA or TBTA)

Reaction buffer (e.g., PBS, pH 7.4)

Purification system (e.g., size exclusion chromatography, dialysis)

Procedure:

Prepare Stock Solutions:
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Dissolve CY5-N3 azide in anhydrous DMSO to a stock concentration of 1-10 mM. Store at

-20°C or -80°C, protected from light.[3]

Prepare stock solutions of CuSO4, sodium ascorbate, and the copper ligand in an

appropriate buffer.

Reaction Setup:

In a microcentrifuge tube, combine the alkyne-modified biomolecule with CY5-N3 azide in

the reaction buffer. The molar ratio of dye to biomolecule may need to be optimized.

Add the copper ligand to the reaction mixture.

Add CuSO4 to the reaction mixture.

Initiate the reaction by adding a freshly prepared solution of sodium ascorbate.

Incubation:

Incubate the reaction mixture at room temperature for 30-60 minutes, protected from light.

Gentle mixing may be beneficial.

Purification:

Purify the labeled biomolecule from excess reagents using a suitable method such as size

exclusion chromatography, dialysis, or spin filtration.

Visualizations
Experimental Workflow for Biomolecule Labeling
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Prepare Stock Solutions
(CY5-N3, CuSO4, Ascorbate, Ligand)

Set up Reaction Mixture
(Biomolecule + CY5-N3 + Ligand + CuSO4)

Initiate Reaction
(Add Sodium Ascorbate)

Incubate
(Room Temperature, 30-60 min, Dark)

Purify Labeled Biomolecule
(e.g., Chromatography)

Analyze Labeled Product

Click to download full resolution via product page

Caption: Workflow for labeling biomolecules using CY5-N3 azide via CuAAC.
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Caption: Simplified schematic of the CuAAC reaction for CY5-N3 labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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